2-Amino-3-hydroxy-3-phenylpropanoic acid
Cat. No. B1266387
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69-96-5
M. Wt: 181.19 g/mol
InChI Key: VHVGNTVUSQUXPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08536209B2
Procedure details
Prepared starting from DL-3-phenylserine hydrate following sequentially general procedures W, X with succinic acid mono-tert-butyl ester, Y and Z. LC-MS-conditions 02: tR=0.95 min; [M+H]+=318.32.
Identifiers
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REACTION_CXSMILES
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[CH:1]1[CH:6]=[CH:5][C:4]([CH:7]([OH:13])[CH:8]([NH2:12])[C:9]([OH:11])=[O:10])=[CH:3][CH:2]=1.[C:14]([O:18][C:19](=[O:25])[CH2:20][CH2:21][C:22](O)=O)([CH3:17])([CH3:16])[CH3:15]>>[C:14]([O:18][C:19]([CH2:20][CH2:21][C:22]1[O:13][C:7]([C:4]2[CH:3]=[CH:2][CH:1]=[CH:6][CH:5]=2)=[C:8]([C:9]([OH:11])=[O:10])[N:12]=1)=[O:25])([CH3:17])([CH3:16])[CH3:15]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1=CC=C(C=C1)C(C(C(=O)O)N)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(CCC(=O)O)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Prepared
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Outcomes
Product
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Name
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Type
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Smiles
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C(C)(C)(C)OC(=O)CCC=1OC(=C(N1)C(=O)O)C1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
